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Compound of Interest

Compound Name: 2,6-Difluoroanisole

Cat. No.: B1301606 Get Quote

An In-depth Technical Guide to 2,6-Difluoroanisole

Introduction
2,6-Difluoroanisole (CAS Number: 437-82-1) is a fluorinated aromatic ether that serves as a

crucial intermediate and building block in various fields of chemical synthesis.[1][2] Its unique

structure, featuring two fluorine atoms positioned ortho to the methoxy group, imparts distinct

chemical properties that are highly valued in the development of complex molecules. This

guide provides a comprehensive overview of its properties, synthesis, applications, and safety

protocols, tailored for researchers, scientists, and professionals in drug development and

materials science. The strategic placement of fluorine atoms can significantly enhance the

biological activity, metabolic stability, and pharmacokinetic profiles of pharmaceutical

compounds.[3] Consequently, 2,6-Difluoroanisole is a key component in the synthesis of

novel drugs and agrochemicals.[1][2] It is also utilized in the formulation of advanced polymers

and electronic materials, where its fluorinated nature contributes to improved thermal and

chemical resistance.[1][2]

Chemical and Physical Properties
The physicochemical properties of 2,6-Difluoroanisole are summarized below. These

characteristics are fundamental for its handling, storage, and application in various synthetic

procedures.

Table 1: Chemical Identifiers for 2,6-Difluoroanisole
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Identifier Value

CAS Number 437-82-1[1][2][4][5]

Molecular Formula C₇H₆F₂O[1][4][5][6]

Molecular Weight 144.12 g/mol [1][4][6]

InChI Key IOBWAHRFIPQEQL-UHFFFAOYSA-N[5][6]

MDL Number MFCD00142846[1][5]

PubChem ID 2736897[1]

Table 2: Physicochemical Properties of 2,6-
Difluoroanisole

Property Value

Appearance Colorless to light yellow clear liquid[1][2]

Purity ≥ 97% (GC)[1][2]

Boiling Point
50 °C at 25 mmHg[1][2] / 70-72 °C at 56

mmHg[5]

Density 1.21 g/mL[1] / 1.221 g/mL[5]

Refractive Index 1.4570 to 1.4620[5]

Flash Point 61 °C[5][7]

Storage Temperature
Room Temperature, sealed in dry conditions[1]

[5]

Applications in Research and Development
The unique electronic properties conferred by the two ortho-fluorine atoms make 2,6-
Difluoroanisole a versatile reagent in several high-value applications.

Pharmaceutical Development: It is a pivotal intermediate in the synthesis of fluorinated

pharmaceuticals. The inclusion of fluorine atoms can enhance drug efficacy, improve

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemimpex.com/products/46310
https://www.chemimpex.com/es/products/46310
https://www.fishersci.co.uk/store/msds?partNumber=15545246&productDescription%3D1GR+2%2C6-Difluoroanisole%2C+98%25&countryCode=GB&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9782190.htm
https://www.chemimpex.com/products/46310
https://www.fishersci.co.uk/store/msds?partNumber=15545246&productDescription%3D1GR+2%2C6-Difluoroanisole%2C+98%25&countryCode=GB&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9782190.htm
https://www.fishersci.ca/shop/products/2-6-difluoroanisole-tci-america-2/p-7127689
https://www.chemimpex.com/products/46310
https://www.fishersci.co.uk/store/msds?partNumber=15545246&productDescription%3D1GR+2%2C6-Difluoroanisole%2C+98%25&countryCode=GB&language=en
https://www.fishersci.ca/shop/products/2-6-difluoroanisole-tci-america-2/p-7127689
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9782190.htm
https://www.fishersci.ca/shop/products/2-6-difluoroanisole-tci-america-2/p-7127689
https://www.chemimpex.com/products/46310
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9782190.htm
https://www.chemimpex.com/products/46310
https://www.benchchem.com/product/b1301606?utm_src=pdf-body
https://www.benchchem.com/product/b1301606?utm_src=pdf-body
https://www.chemimpex.com/products/46310
https://www.chemimpex.com/es/products/46310
https://www.chemimpex.com/products/46310
https://www.chemimpex.com/es/products/46310
https://www.chemimpex.com/products/46310
https://www.chemimpex.com/es/products/46310
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9782190.htm
https://www.chemimpex.com/products/46310
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9782190.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9782190.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9782190.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/2-6-difluoroanisole-properties-manufacturing-vj
https://www.chemimpex.com/products/46310
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9782190.htm
https://www.benchchem.com/product/b1301606?utm_src=pdf-body
https://www.benchchem.com/product/b1301606?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


metabolic stability by blocking sites of oxidation, and increase binding affinity to target

proteins.[1][3]

Agrochemical Formulations: In the agrochemical industry, this compound is used to produce

advanced herbicides and pesticides. The fluorine atoms contribute to the stability and

potency of the final active ingredients.[1]

Material Science: 2,6-Difluoroanisole is employed in creating specialty polymers and

coatings with enhanced chemical resistance, thermal stability, and durability.[1][2] Its

application extends to the development of high-performance electronic materials.[1][2]

Organic Synthesis: It serves as a fundamental building block for creating complex organic

molecules where precise fluorination is required.[1]

Synthesis and Reactivity
While various synthetic routes exist for fluorinated aromatics, a common and effective method

for preparing fluoroanisoles involves the diazotization of the corresponding fluoroaniline,

followed by a substitution reaction.

Starting Material
Reagents & Conditions

Final Product

2,6-Difluoroaniline 2,6-DifluoroanisoleDiazotization & Methoxylation1. NaNO₂, H₂SO₄

2. CH₃OH, Cu (cat.)

Click to download full resolution via product page

Caption: Proposed synthesis of 2,6-Difluoroanisole from 2,6-Difluoroaniline.

The electron-withdrawing nature of the two fluorine atoms significantly influences the reactivity

of the aromatic ring, making it susceptible to certain nucleophilic substitution reactions while

deactivating it towards electrophilic substitution.

Experimental Protocols
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Protocol: Synthesis of 2,6-Difluoroanisole via
Diazotization of 2,6-Difluoroaniline
This protocol is based on a general procedure for the conversion of polyfluoroanilines to

polyfluoroanisoles.[8]

Materials:

2,6-Difluoroaniline

Concentrated Sulfuric Acid (H₂SO₄)

Sodium Nitrite (NaNO₂)

Methanol (CH₃OH), large excess

Copper powder (catalytic amount)

Diethyl ether

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Ice

Procedure:

Diazotization: In a flask cooled in an ice bath, dissolve 2,6-difluoroaniline in 50% sulfuric

acid. Slowly add a solution of sodium nitrite in water dropwise while maintaining the

temperature below 5 °C. Stir the mixture for 30 minutes to ensure complete formation of the

diazonium salt.

Methoxylation: To the diazonium salt solution, add a large excess of methanol followed by a

catalytic amount of copper powder.

Reaction: Allow the reaction mixture to stir at room temperature. The reaction progress can

be monitored by gas chromatography (GC) to observe the disappearance of the starting
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material and the formation of the product.

Work-up: Once the reaction is complete, pour the mixture into water and extract with diethyl

ether.

Purification: Wash the combined organic layers with a saturated sodium bicarbonate solution

and then with brine. Dry the organic layer over anhydrous magnesium sulfate.

Isolation: Filter off the drying agent and remove the solvent under reduced pressure. The

crude product can be further purified by fractional distillation to yield pure 2,6-
Difluoroanisole.
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Caption: Workflow for the synthesis and purification of 2,6-Difluoroanisole.
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Safety and Handling
2,6-Difluoroanisole is classified as a flammable liquid and vapor. It can cause skin and eye

irritation.[4] Appropriate safety precautions must be taken during its handling and storage.

Table 3: GHS Hazard Information
Code Hazard Statement

H226 Flammable liquid and vapor[4]

H315 Causes skin irritation[4]

H319 Causes serious eye irritation[4]

H335 May cause respiratory irritation[4]

Handling Recommendations:

Handle in a well-ventilated area or under a fume hood.[4]

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.[4]

Keep away from heat, sparks, open flames, and other ignition sources.[4]

Use non-sparking tools and take precautionary measures against static discharge.[4]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes. Seek medical

attention.[4]

Skin Contact: Wash off immediately with plenty of soap and water. If irritation persists, seek

medical attention.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[4]
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Ingestion: Do not induce vomiting. Clean mouth with water and drink plenty of water

afterward. Seek medical attention.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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